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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-formylphenyl acetate, also known

as 4-acetoxybenzaldehyde. It covers the compound's nomenclature, physicochemical

properties, detailed experimental protocols for its synthesis and purification, and explores its

potential biological significance. This document is intended to be a valuable resource for

professionals in the fields of chemical research and drug development.

Nomenclature and Synonyms
4-Formylphenyl acetate is a member of the benzaldehydes and phenyl acetates chemical

families.[1] It is structurally characterized as a phenyl acetate with a formyl group at the para-

position. The IUPAC name for this compound is (4-formylphenyl) acetate.[1]

A variety of synonyms are used to identify this compound in literature and chemical databases.

These are essential for comprehensive literature searches and material procurement.
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Nomenclature Type Name

IUPAC Name (4-formylphenyl) acetate[1]

Systematic Name Benzaldehyde, 4-(acetyloxy)-[1]

Common Synonyms

4-Acetoxybenzaldehyde, p-

Acetoxybenzaldehyde, p-Hydroxybenzaldehyde

acetate, Acetic acid 4-formylphenyl ester[1][2]

CAS Registry Number 878-00-2[2][3][4]

Physicochemical Properties
Understanding the physicochemical properties of 4-formylphenyl acetate is crucial for its

handling, application in reactions, and for analytical method development. The key quantitative

data are summarized in the table below.

Property Value

Molecular Formula C₉H₈O₃[1][2]

Molecular Weight 164.16 g/mol [1][2][3]

Appearance Liquid[3]

Boiling Point 152-153 °C at 17 mmHg[3][4]

Density 1.168 g/mL at 25 °C[3][4]

Refractive Index (n20/D) 1.538[3][4]

Experimental Protocols
Synthesis of 4-Formylphenyl Acetate
A common and effective method for the synthesis of 4-formylphenyl acetate is the acetylation of

4-hydroxybenzaldehyde. The following protocol is a representative example.

Materials:
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4-Hydroxybenzaldehyde

Acetic anhydride

Pyridine (or a catalytic amount of a strong acid like sulfuric acid)

An appropriate solvent (e.g., dichloromethane, or neat)

Water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-hydroxybenzaldehyde in

a minimal amount of the chosen solvent or use it neat.

Add an equimolar amount or a slight excess of acetic anhydride to the flask.

Slowly add pyridine (as a catalyst and base) or a few drops of concentrated sulfuric acid to

the reaction mixture while stirring.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for a few

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding water to hydrolyze any unreacted acetic anhydride.

If a solvent was used, perform a liquid-liquid extraction. Dilute the reaction mixture with the

organic solvent and wash sequentially with water, saturated sodium bicarbonate solution (to

remove acidic impurities), and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude 4-formylphenyl acetate.

Purification of 4-Formylphenyl Acetate
The crude product can be purified by vacuum distillation or column chromatography.

Purification by Vacuum Distillation:

Set up a distillation apparatus for vacuum distillation.

Heat the crude 4-formylphenyl acetate under reduced pressure.

Collect the fraction that distills at the reported boiling point (152-153 °C at 17 mmHg) to

obtain the purified product.

Purification by Column Chromatography:

Prepare a silica gel column using a suitable solvent system (e.g., a mixture of hexane and

ethyl acetate). The optimal solvent ratio should be determined by TLC analysis of the crude

product.

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

Elute the column with the chosen solvent system and collect the fractions.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent to yield purified 4-formylphenyl

acetate.

Potential Biological Significance and Signaling
Pathway
While direct studies on the biological activity of 4-formylphenyl acetate are limited, its precursor,

4-hydroxybenzaldehyde, has been shown to possess neuroprotective properties. Specifically,

4-hydroxybenzaldehyde can enhance the survival of astrocytes by activating the Sonic
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Hedgehog (Shh) signaling pathway and inhibiting the expression of apoptosis-related

molecules.[5]

Given that 4-formylphenyl acetate is an acetylated derivative of 4-hydroxybenzaldehyde, it is

plausible that it may act as a prodrug, being hydrolyzed in vivo to release the active 4-

hydroxybenzaldehyde. Therefore, the Shh signaling pathway represents a potential therapeutic

target for 4-formylphenyl acetate.

Below is a diagram illustrating the proposed mechanism of action based on the known activity

of its parent compound, 4-hydroxybenzaldehyde.
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Caption: Proposed signaling pathway for 4-formylphenyl acetate via its active metabolite.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the synthesis and purification of 4-

formylphenyl acetate.
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Caption: General workflow for the synthesis and purification of 4-formylphenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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